Cas no 2137735-88-5 (4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl-)

• Product Name: 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl-
• CAS No: 2137735-88-5
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5287338
• Update Time: 2025-10-30

4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl-

• Inchi： 1S/C11H19NO2S/c1-12-15(13,14)11-6-7-5-10(11)9-4-2-3-8(7)9/h7-12H,2-6H2,1H3
• InChI Key： GKVVBYRONIDCPV-UHFFFAOYSA-N
• SMILES： C1C2C(C3CC2CC3S(NC)(=O)=O)CC1

Additional information on 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl-

Professional Introduction to Compound with CAS No. 2137735-88-5 and Product Name: 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl-

The compound identified by the CAS number 2137735-88-5 and the product name 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a methano-substituted indene core and an octahydro-N-methyl group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

In recent years, sulfonamides have been extensively studied for their role as pharmacophores in drug discovery. The presence of the sulfonamide functional group (-SO₂NH₂) in 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl enhances its ability to interact with biological targets, particularly enzymes and receptors. This interaction is often mediated through hydrogen bonding and electrostatic interactions, which are critical for the compound's efficacy. The indene moiety further contributes to its structural complexity, providing multiple sites for functionalization and derivatization, thereby enabling the development of novel analogs with tailored properties.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that derivatives of sulfonamides exhibit promising activity against a range of pathogens, including bacteria and fungi. The structural features of 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl, such as the methano bridge and the octahydro-N-methyl group, may enhance its binding affinity to specific biological targets, making it a candidate for further investigation in antimicrobial therapy. Additionally, the indene ring system suggests potential applications in anti-inflammatory and anti-cancer therapies, where sulfonamides have shown notable efficacy.

The synthesis of 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl involves a series of well-established organic reactions, including cyclization, sulfonylation, and hydrogenation. These synthetic pathways highlight the compound's accessibility and feasibility for large-scale production. Advanced computational methods have been employed to optimize its synthesis, ensuring high yield and purity. These methods leverage molecular modeling and density functional theory (DFT) calculations to predict reaction outcomes and identify optimal reaction conditions.

Recent studies have also explored the pharmacokinetic properties of sulfonamide derivatives. The octahydro-N-methyl group in 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl is particularly noteworthy for its potential to influence metabolic stability and bioavailability. Research suggests that this group may enhance the compound's solubility and reduce its susceptibility to enzymatic degradation, thereby prolonging its half-life in vivo. These findings are crucial for designing effective drug candidates that maintain therapeutic levels over extended periods.

The chemical diversity inherent in 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl also makes it an attractive scaffold for structure-based drug design. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological profile to target specific diseases more effectively. For instance, replacing or altering the sulfonamide group can modulate its binding affinity to biological targets while maintaining overall structural integrity. Such modifications are essential for developing drugs with improved selectivity and reduced side effects.

In conclusion, 4,7-Methano-1H-indene-5-sulfonamide, octahydro-N-methyl represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for sulfonamides, this compound will likely play a significant role in advancing therapeutic strategies across multiple medical disciplines.